Cas no 363-03-1 (Phenylquinone)

• Product name: Phenylquinone
• CAS No: 363-03-1
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• MDL: MFCD00001599
• CID: 305248
• PubChem ID: 9688

Phenylquinone Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-phenyl-
• 2-Phenyl-1,4-benzoquinone
• 2-phenylcyclohexa-2,5-diene-1,4-dione
• Phenyl-p-benzoquinone
• Phenyl-p-quinone
• [1,1'-Biphenyl]-2,5-dione
• Phenylquinone
• Phenylbenzoquinone
• 2-Phenylbenzoquinone
• 2,5-Cyclohexadiene-1,4-dione, 2-phenyl-
• Phenyl-1,4-benzoquinone
• p-Benzoquinone, 2-phenyl-
• 2-Phenyl-p-benzoquinone
• p-BENZOQUINONE, PHENYL-
• o-Phenylbenzoquinone
• 2-Phenyl-[1,4]benzoquinone
• 2-Phenyl-2,5-cyclohexadiene-1,4-dione
• KNB6553J7R
• RLQZIECDMISZHS-UHFFFAOYSA-N
• Phenyl-p-
• 2,4-dione, 2-phenyl-
• 2-phenylquinone
• A874378
• UNII-KNB6553J7R
• F87890
• EINECS 206-654-5
• TFIIH Modulator-19
• NS00030013
• NSC2806
• 363-03-1
• 2-Phenylbenzo-1,4-quinone
• AMY38645
• P2674
• PHENYL-1,4-BENZOQUINONE, 2-
• PD137256
• TFIIH Modulator19
• SCHEMBL26262
• WLN: L6V DVJ XR
• CHEMBL274117
• QUINONE, PHENYL-
• 2-Phenylbenzo-1,4-quinone #
• CS-0320213
• DTXSID3059892
• Phenyl-p-benzoquinone, 5
• CCRIS 4280
• NSC-2806
• MFCD00001599
• Q27889390
• AKOS002663214
• NSC 2806
• BDBM24781
• 2-phenyl-1,4-benzoquinone, 10
• GLXC-15372
• HY-W275039
• TS-08136
• Phenylbenzoquinone, Phenyl-P-Benzoquinone, PBQ, [1,1'-Biphenyl]-2,5-dione

• MDL： MFCD00001599
• Inchi： 1S/C12H8O2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： RLQZIECDMISZHS-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C(C([H])=C1C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 184.05200
• Monoisotopic Mass: 184.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not available
• Density: 1.1336 (rough estimate)
• Melting Point: 111.0 to 115.0 deg-C
• Boiling Point: 278.14°C (rough estimate)
• Flash Point: 125.2°C
• Refractive Index: 1.6086 (estimate)
• PSA: 34.14000
• LogP: 1.77800
• Solubility: Not available
• λmax: 525(lit.)

Phenylquinone Security Information

• Hazard Category Code： 36/37/38-42/43-20/21/22
• Safety Instruction： 37/39-26-36
• RTECS：DK6650000
• Hazardous Material Identification：

Phenylquinone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones